Cas no 495418-63-8 (3-Piperidinepentanenitrile, 4-oxo-1-propyl-)

• Product Name: 3-Piperidinepentanenitrile, 4-oxo-1-propyl-
• CAS No: 495418-63-8
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 1524744
• Update Time: 2024-08-23

3-Piperidinepentanenitrile, 4-oxo-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepentanenitrile, 4-oxo-1-propyl-

• Inchi： 1S/C13H22N2O/c1-2-9-15-10-7-13(16)12(11-15)6-4-3-5-8-14/h12H,2-7,9-11H2,1H3
• InChI Key： XVBNVXZHYZAIBN-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(=O)C(CCCCC#N)C1

Computed Properties

• Exact Mass: 222.17336

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 375.4±17.0 °C(Predicted)
• PSA: 44.1
• pka: 8.06±0.40(Predicted)